Cas no 2092794-04-0 (3-(Chloromethyl)-2-isopropyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product name: 3-(Chloromethyl)-2-isopropyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2092794-04-0
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5723283
• PubChem ID: 121214349

3-(Chloromethyl)-2-isopropyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2-propan-2-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• F2198-6396
• AKOS026724857
• 2092794-04-0
• 3-(chloromethyl)-2-isopropyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• Cyclopentapyrazole, 3-(chloromethyl)-2,4,5,6-tetrahydro-2-(1-methylethyl)-
• 3-(Chloromethyl)-2-isopropyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C10H15ClN2/c1-7(2)13-10(6-11)8-4-3-5-9(8)12-13/h7H,3-6H2,1-2H3
• InChI Key： WSRMXIOWMONTBR-UHFFFAOYSA-N
• SMILES： ClCC1=C2C(CCC2)=NN1C(C)C

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 295.6±35.0 °C(Predicted)
• pka: 2.78±0.20(Predicted)